molecular formula C16H18ClNO4 B8539699 Heptanedioic acid, 4-(4-chlorophenyl)-4-cyano-, dimethyl ester CAS No. 56326-91-1

Heptanedioic acid, 4-(4-chlorophenyl)-4-cyano-, dimethyl ester

Cat. No.: B8539699
CAS No.: 56326-91-1
M. Wt: 323.77 g/mol
InChI Key: PRQXMCOJGWAKKK-UHFFFAOYSA-N
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Description

Heptanedioic acid, 4-(4-chlorophenyl)-4-cyano-, dimethyl ester is a useful research compound. Its molecular formula is C16H18ClNO4 and its molecular weight is 323.77 g/mol. The purity is usually 95%.
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Properties

CAS No.

56326-91-1

Molecular Formula

C16H18ClNO4

Molecular Weight

323.77 g/mol

IUPAC Name

dimethyl 4-(4-chlorophenyl)-4-cyanoheptanedioate

InChI

InChI=1S/C16H18ClNO4/c1-21-14(19)7-9-16(11-18,10-8-15(20)22-2)12-3-5-13(17)6-4-12/h3-6H,7-10H2,1-2H3

InChI Key

PRQXMCOJGWAKKK-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCC(CCC(=O)OC)(C#N)C1=CC=C(C=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 25 g. (0.165 mole) of the known compound (p-chlorophenyl)acetonitrile and 77 ml. of methyl acrylate in 80 ml. of t-butyl alcohol is heated to reflux. The heat is removed and 25 ml. of 40% methanolic Triton B in 37 ml. of t-butyl alcohol quickly added. After about 4 hours of heating at reflux the mixture is allowed to cool and taken up in water and benzene. The organic layer is washed successively with 2.5 N hydrochloric acid, water and brine and then evaporated to dryness. The residue is distilled under vacuum, first at 40 mm. of mercury to remove excess methyl acrylate and then at 0.35 mm. to give 38.06 g. (71.4% yield) of dimethyl-4-cyano-4-(4-chlorophenyl)pimelate, having a boiling point of 186° to 191°C. The nuclear magnetic resonance (NMR) spectrum of the compound confirms its expected structure.
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